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Compound of Interest

Compound Name: 2-Thiophenesulfonyl chloride

Cat. No.: B116581

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability,
physicochemical properties, and key synthetic applications of 2-Thiophenesulfonyl chloride
(CAS No. 16629-19-9). This versatile reagent serves as a crucial building block in medicinal
chemistry and materials science, primarily for the introduction of the 2-thiophenesulfonyl moiety
into a wide range of molecular scaffolds.

Physicochemical and Commercial Data

2-Thiophenesulfonyl chloride is a readily available chemical intermediate. The following
tables summarize its key physical properties and a non-exhaustive list of commercial suppliers.

Table 1: Physicochemical Properties of 2-Thiophenesulfonyl Chloride
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Property Value Reference(s)
CAS Number 16629-19-9 [11[2]
Molecular Formula C4HsCIlO2S:2 [1][2]
Molecular Weight 182.65 g/mol [11[2]

White to off-white or colorless
Appearance to brown-purple solid or low [3]

melting liquid
Melting Point 30-32 °C [2]
Boiling Point 130-132 °C at 14 mmHg [2]
Purity >96% to >98% (typical) [4]

Storage Conditions

2-8°C, under inert atmosphere,

moisture sensitive

[2]4]

Table 2: Commercial Suppliers of 2-Thiophenesulfonyl Chloride

Supplier Purity/Grade Catalog Number (Example)
Sigma-Aldrich 96% 255335

Tokyo Chemical Industry (TCI) >98.0% (GC) T2122

Santa Cruz Biotechnology >97% sc-226308

Thermo Scientific Chemicals 98% 420890050

Simson Pharma Limited Custom Synthesis OT1008000

Capot Chemical - 7737

Oakwood Chemical - 003451

Otto Chemie Pvt. Ltd. 96% T 1426

Synthetic Applications and Experimental Protocols
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2-Thiophenesulfonyl chloride is a reactive compound primarily used as a sulfonylating agent.
Its derivatives have shown a range of biological activities, making it a valuable precursor in
drug discovery programs. For instance, chalcone derivatives bearing a thiophene sulfonate
group have been investigated for their antibacterial and antiviral properties.[5] The thiophene
sulfonate moiety is also found in compounds explored for various therapeutic targets.[6][7]

General Experimental Workflow for Sulfonamide
Synthesis

The primary application of 2-thiophenesulfonyl chloride is in the formation of sulfonamides
via reaction with primary or secondary amines. This reaction is a cornerstone of medicinal
chemistry.

Aprotic Solvent Base

2-Thiophenesulfonyl Chloride Primary or Secondary Amine (e.g., Dichloromethane, THF) (e.g., Pyridine, Triethylamine)

Y
A

Reaction Mixture

. Stir at RT
2. Quench

Aqueous Workup
& Extraction

Purification
(e.g., Chromatography, Recrystallization)

2-Thiophenesulfonamide Derivative
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Caption: General workflow for the synthesis of sulfonamides.

Detailed Experimental Protocol: Kinetic Studies of 2-
Thiophenesulfonyl Chloride with Anilines

Kinetics of the reactions between 2-thiophenesulfonyl chloride and substituted anilines in
methanol have been reported in the literature.[8] While the full detailed protocol from the
original papers requires access to the specific publications, a representative procedure for such
a kinetic study is outlined below.

Objective: To determine the second-order rate constants for the reaction of 2-
thiophenesulfonyl chloride with various substituted anilines in a chosen solvent system.

Materials:

2-Thiophenesulfonyl chloride

Substituted anilines (e.g., aniline, p-toluidine, p-chloroaniline)

Anhydrous methanol (or other suitable solvent)

Apparatus for UV-Vis spectrophotometry or HPLC

Constant temperature bath

Volumetric flasks and pipettes
Procedure:
¢ Solution Preparation:

o Prepare stock solutions of known concentrations of 2-thiophenesulfonyl chloride and
each substituted aniline in anhydrous methanol.

o Ensure all glassware is dry to prevent hydrolysis of the sulfonyl chloride.
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¢ Kinetic Run:

o Equilibrate the stock solutions to the desired reaction temperature (e.g., 25 °C) in a
constant temperature bath.

o Initiate the reaction by mixing equal volumes of the 2-thiophenesulfonyl chloride and
aniline solutions in a reaction vessel.

o At timed intervals, withdraw aliquots of the reaction mixture.
e Analysis:
o Quench the reaction in the aliquot, if necessary (e.g., by dilution with a suitable solvent).

o Monitor the progress of the reaction by following the disappearance of the reactants or the
appearance of the product. This can be achieved using:

» UV-Vis Spectrophotometry: If the product has a unique absorbance maximum
compared to the reactants.

» HPLC: To separate and quantify the concentrations of reactants and products over time.
e Data Analysis:

o Plot the appropriate function of concentration versus time to determine the rate constant.
For a second-order reaction, a plot of 1/[Reactant] versus time will yield a straight line with
a slope equal to the rate constant.

Role in Drug Development

While 2-thiophenesulfonyl chloride itself is not typically an active pharmaceutical ingredient,
the sulfonamide functional group it helps to create is a well-established pharmacophore.
Sulfonamides are present in a wide array of drugs, including antibiotics, diuretics, and
anticonvulsants. The thiophene ring is also a recognized bioisostere for the phenyl ring, and its
incorporation can modulate the pharmacokinetic and pharmacodynamic properties of a drug
candidate, such as solubility, metabolic stability, and receptor binding affinity.
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The use of 2-thiophenesulfonyl chloride allows for the systematic exploration of structure-
activity relationships (SAR) by enabling the synthesis of diverse libraries of
thiophenesulfonamide derivatives for biological screening.

Drug Discovery & Development

Biological Screening . L Lead Optimization . .
(HTS) Hit Identification (SAR Studies) Preclinical Candidate

2-Thiophenesulfonyl g Synthesis of
Chloride Sulfonamide Library

Click to download full resolution via product page

Caption: Role of 2-Thiophenesulfonyl Chloride in Drug Discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b116581#commercial-availability-of-2-
thiophenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b116581#commercial-availability-of-2-thiophenesulfonyl-chloride
https://www.benchchem.com/product/b116581#commercial-availability-of-2-thiophenesulfonyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

